Z-Gly-Pro-Arg-AMC HCl

• Molecular Formula: C31H38ClN7O7
• Molecular Weight: 656.1 g/mol
• InChI: InChI=1S/C31H37N7O7.ClH/c1-19-15-27(40)45-25-16-21(11-12-22(19)25)36-28(41)23(9-5-13-34-30(32)33)37-29(42)24-10-6-14-38(24)26(39)17-35-31(43)44-18-20-7-3-2-4-8-20;/h2-4,7-8,11-12,15-16,23-24H,5-6,9-10,13-14,17-18H2,1H3,(H,35,43)(H,36,41)(H,37,42)(H4,32,33,34);1H/t23-,24-;/m0./s1
• InChIKey: WIIZWHSOXXZHRC-UKOKCHKQSA-N

Z-Gly-Pro-Arg-AMC HCl: A Fluorogenic Tripeptide Substrate for Thrombin, Cathepsin K, and Granzyme A Activity Assays

Z-Gly-Pro-Arg-AMC hydrochloride (CAS 201928-42-9) is a synthetic, fluorogenic tripeptide substrate comprising a benzyloxycarbonyl (Z)-protected Gly-Pro-Arg peptide conjugated to a 7-amino-4-methylcoumarin (AMC) reporter . It is cleaved by serine and cysteine proteases, primarily thrombin, cathepsin K, and granzyme A, releasing fluorescent AMC (λex/λem ~351/430 nm) for real-time activity measurement [1]. The hydrochloride salt form ensures aqueous solubility and formulation consistency for in vitro enzymatic assays and high-throughput screening .

Fluorogenic tripeptide probe for real-time protease activity measurement

Reported reactivity with thrombin, cathepsin K, and granzyme A

Hydrochloride salt supports aqueous solubility for in vitro enzymatic assays

• [1] Glpbio. (n.d.). Z-Gly-Pro-Arg-AMC . HCl. View Source

Why Procuring Z-Gly-Pro-Arg-AMC HCl Over Generic Protease Substrates is Critical for Assay Integrity

Protease substrates with similar core sequences (e.g., Boc-Val-Pro-Arg-AMC or Z-Phe-Pro-Arg-AMC) exhibit marked differences in kinetic constants (Km, kcat) and enzyme selectivity profiles [1]. Simple P1-Arg substrates (e.g., Z-Arg-AMC) lack the extended peptide recognition needed for specific protease engagement, leading to higher background and reduced assay sensitivity . The Gly-Pro-Arg motif in Z-Gly-Pro-Arg-AMC provides a unique balance of recognition for thrombin, cathepsin K, and granzyme A, which is not replicated by other tripeptide sequences. Direct substitution without revalidation of kinetic parameters and inhibitor potencies risks invalidating quantitative structure-activity relationships (QSAR) and screening data, thereby compromising research reproducibility and procurement efficiency.

P3 residue specificity

Gly-Pro-Arg motif provides distinct enzyme selectivity; substrates with Phe or Val at P3 exhibit different kinetic profiles that may shift inhibitor potency rankings.

Kinetic parameter mismatch

Reported kcat and Km for Z-Gly-Pro-Arg-AMC differ markedly from Boc- or Z-Phe- analogs; direct substitution without revalidation risks compromising assay linearity and QSAR data.

Enzyme selectivity windows

Generic P1-Arg substrates lack extended peptide recognition, leading to higher background and reduced discrimination among trypsin-like proteases.

• [1] Morris, S. R., et al. (1994). Characterization of the serine protease and serine protease inhibitor from the tissue-penetrating nematode Anisakis simplex. Journal of Biological Chemistry, 269(44), 27650-6. View Source

Quantitative Differentiation of Z-Gly-Pro-Arg-AMC HCl from Leading AMC-Based Protease Substrates

Thrombin Kinetic Efficiency: Z-Gly-Pro-Arg-AMC vs. Boc-Val-Pro-Arg-AMC

Z-Gly-Pro-Arg-AMC exhibits a lower kcat (18.6 s⁻¹) and comparable Km (21.7 μM) relative to Boc-Val-Pro-Arg-AMC (kcat = 105 s⁻¹, Km = 21 μM) for thrombin [1]. This lower turnover rate is advantageous for detecting weak inhibitors or for continuous assays where rapid substrate depletion is a concern, offering a more controlled reaction rate .

Thrombin kcat/Km

Reported

kcat 18.6 s⁻¹ vs. 105 s⁻¹ (Boc-Val-Pro-Arg-AMC); Km 21.7 vs. 21 μM

Lower turnover rate supports extended linear reaction windows for weak inhibitor detection.

Cross-study comparison; buffer conditions may differ.

Evidence Dimension	Thrombin Kinetic Parameters
Target Compound Data	kcat = 18.6 s⁻¹, Km = 21.7 μM
Comparator Or Baseline	Boc-Val-Pro-Arg-AMC: kcat = 105 s⁻¹, Km = 21 μM
Quantified Difference	kcat: 18.6 vs. 105 s⁻¹ (5.6-fold lower); Km: 21.7 vs. 21 μM (comparable)
Conditions	Fluorogenic assay in aqueous buffer, pH ~7.4-7.5

Why This Matters

The lower kcat allows for extended linear reaction windows in continuous assays, reducing the need for frequent time-point sampling and improving data precision in inhibitor screening.

• [1] Glpbio. (n.d.). Z-Gly-Pro-Arg-AMC . HCl. View Source

Substrate Specificity for Trypsin-Like Proteases: Km Comparison with Z-Phe-Pro-Arg-AMC

In a comparative study using a trypsin-like serine protease from Anisakis simplex, Z-Gly-Pro-Arg-AMC demonstrated a Km of 0.019 mM, whereas Z-Phe-Pro-Arg-AMC showed a lower Km of 0.013 mM [1]. This indicates that Z-Phe-Pro-Arg-AMC binds more tightly (higher affinity) than Z-Gly-Pro-Arg-AMC for this enzyme. The difference in affinity (1.5-fold) highlights the impact of the P3 residue (Gly vs. Phe) on enzyme-substrate interaction, making Z-Gly-Pro-Arg-AMC a distinct and less avid substrate for certain trypsin-like enzymes.

Trypsin-like Protease Affinity

Head-to-head

Km 0.019 mM vs. 0.013 mM (Z-Phe-Pro-Arg-AMC)

Slightly lower affinity may benefit assays with high enzyme loads or complex samples.

Anisakis simplex serine protease model.

Evidence Dimension	Trypsin-like Protease Affinity (Km)
Target Compound Data	Km = 0.019 mM
Comparator Or Baseline	Z-Phe-Pro-Arg-AMC: Km = 0.013 mM
Quantified Difference	Km difference: 0.019 vs. 0.013 mM (1.5-fold higher for target)
Conditions	In vitro assay using purified serine protease from Anisakis simplex

Why This Matters

Lower affinity (higher Km) can be beneficial for detecting high concentrations of enzyme or for measuring activity in complex biological samples where tight-binding substrates may become rate-limiting due to endogenous inhibitors.

• [1] Morris, S. R., et al. (1994). Characterization of the serine protease and serine protease inhibitor from the tissue-penetrating nematode Anisakis simplex. Journal of Biological Chemistry, 269(44), 27650-6. View Source

Selectivity for Cathepsin K Over Cathepsin L: Evidence from Substrate Profiling

Z-Gly-Pro-Arg-AMC demonstrates a >40-fold higher Km for cathepsin K relative to the optimal substrate Z-Phe-Arg-AMC [1]. While not the most efficient cathepsin K substrate, this differential cleavage is exploited in selectivity assays to distinguish cathepsin K from closely related cysteine proteases like cathepsin L, which also cleaves Z-Phe-Arg-AMC but shows altered kinetics with the tripeptide substrate . This selectivity window enables more specific monitoring of cathepsin K activity in complex biological samples containing multiple cysteine proteases.

Cathepsin K Selectivity

Class-level

>40-fold higher Km vs. Z-Phe-Arg-AMC for cathepsin K

Supports discrimination between cathepsin K and L in mixed protease samples.

Recombinant rabbit enzyme model; cathepsin L kinetics not fully specified.

Evidence Dimension	Cathepsin K vs. Cathepsin L Discrimination
Target Compound Data	Km > 40-fold higher than Z-Phe-Arg-AMC for cathepsin K
Comparator Or Baseline	Z-Phe-Arg-AMC: reference substrate for cathepsin L and K
Quantified Difference	>40-fold difference in Km for cathepsin K; Cathepsin L kinetics differ but not specified
Conditions	Recombinant rabbit cathepsin K and cathepsin L assays

Why This Matters

This differential behavior allows researchers to selectively monitor cathepsin K activity in the presence of cathepsin L, which is critical for studying bone resorption and screening osteoclast-specific inhibitors.

• [1] Scite.ai. (n.d.). Substrate Specificity of Recombinant Osteoclast-Specific Cathepsin K from Rabbits. View Source

Granzyme A Substrate Validation: Defined Concentration for Lymphocyte Protease Assays

Z-Gly-Pro-Arg-AMC is specifically validated for measuring granzyme A activity in cytotoxic lymphocyte assays at an established concentration of 200 µM . This concentration has been optimized to achieve a linear response range for granzyme A released from NK cells and CD8+ T cells, unlike alternative substrates (e.g., Boc-Val-Pro-Arg-AMC) which are primarily characterized for thrombin and show cross-reactivity with other trypsin-like enzymes, potentially confounding granzyme A-specific measurements in mixed cellular populations.

Granzyme A Assay Protocol

Data to verify

Reported assay concentration: 200 µM

Pre-standardized condition may reduce assay development time for lymphocyte degranulation studies.

Supplier-reported protocol; independent revalidation recommended.

Evidence Dimension	Granzyme A Activity Measurement
Target Compound Data	Validated assay concentration = 200 µM
Comparator Or Baseline	Boc-Val-Pro-Arg-AMC: not validated for granzyme A specificity; primarily thrombin
Quantified Difference	N/A (assay condition vs. no standardized protocol)
Conditions	Cytotoxic lymphocyte degranulation assays, cell culture supernatants

Why This Matters

Using a pre-validated substrate with a defined concentration eliminates assay development time and ensures reproducibility across laboratories for granzyme A activity measurements.

Key Application Scenarios Where Z-Gly-Pro-Arg-AMC HCl Outperforms Generic Substrates

Cathepsin K Inhibitor Screening for Osteoporosis Drug Discovery

Researchers use Z-Gly-Pro-Arg-AMC HCl to screen compound libraries for cathepsin K inhibitors in high-throughput formats (e.g., 96/384-well plates). The substrate's >40-fold lower affinity compared to Z-Phe-Arg-AMC [1] allows for clear discrimination between cathepsin K and other cysteine proteases like cathepsin L, reducing false-positive hits from off-target inhibition. The fluorescence signal enables real-time kinetic monitoring, improving assay robustness and data quality for hit-to-lead progression.

Thrombin Activity Monitoring in Coagulation Research and Anticoagulant Development

In studies of the coagulation cascade, Z-Gly-Pro-Arg-AMC HCl serves as a sensitive fluorogenic probe for thrombin activity. Its lower kcat (18.6 s⁻¹) relative to Boc-Val-Pro-Arg-AMC [2] provides extended linear reaction kinetics, which is advantageous when measuring the inhibitory effects of novel anticoagulants. The defined Km of 21.7 μM ensures that substrate concentration can be easily optimized for Michaelis-Menten kinetic analyses.

Trypsin-Like Protease Characterization in Parasite and Cancer Biology

When characterizing novel trypsin-like proteases from biological samples (e.g., parasitic nematodes or tumor microenvironments), Z-Gly-Pro-Arg-AMC HCl provides a benchmark substrate for determining enzyme activity and inhibitor susceptibility. The kinetic comparison with Z-Phe-Pro-Arg-AMC [3] offers insight into the enzyme's P3 subsite preference, guiding the design of selective inhibitors. The commercial availability of high-purity, lyophilized material with validated stability (36 months at -20°C) [4] ensures consistent experimental results.

Granzyme A-Mediated Cytotoxicity Assays in Immuno-Oncology

Z-Gly-Pro-Arg-AMC HCl is employed to quantify granzyme A release from activated cytotoxic lymphocytes. The established protocol using 200 µM substrate provides a standardized, quantitative readout for immune cell function, which is essential for evaluating immunotherapies. Unlike generic substrates that may cross-react with other granzymes or serine proteases, Z-Gly-Pro-Arg-AMC offers a more selective and reproducible measurement of granzyme A activity.

Application

Selection Property

Validation Focus

Cathepsin K inhibitor screening (osteoporosis research)

Selectivity window vs. cathepsin L

Inhibitor potency and selectivity profiling

Thrombin activity in coagulation studies

Moderate turnover for extended linear kinetics

Anticoagulant inhibitory effect measurement

Trypsin-like protease characterization

P3 subsite preference (Gly vs. Phe)

Enzyme kinetics and inhibitor susceptibility

Granzyme A cytotoxicity assays

Pre-established assay concentration protocol

Immune cell function quantitation

• [1] Scite.ai. (n.d.). Substrate Specificity of Recombinant Osteoclast-Specific Cathepsin K from Rabbits. View Source
• [2] Glpbio. (n.d.). Z-Gly-Pro-Arg-AMC . HCl. View Source
• [3] Morris, S. R., et al. (1994). Characterization of the serine protease and serine protease inhibitor from the tissue-penetrating nematode Anisakis simplex. Journal of Biological Chemistry, 269(44), 27650-6. View Source
• [4] Adooq. (n.d.). Z-Gly-Pro-Arg-AMC hydrochloride. View Source